Cas no 129544-88-3 (3-(benzylsulfanyl)-5-[(4-chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole)

• Product Name: 3-(benzylsulfanyl)-5-[(4-chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole
• CAS No: 129544-88-3
• MF: C₂₂H₁₈ClN₃OS
• MW: 407.915822505951
• CID: 3073137
• PubChem ID: 1743981
• Update Time: 2025-04-21

3-(benzylsulfanyl)-5-[(4-chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfanyl)-5-[(4-chlorophenoxy)methyl]-4-phenyl-4H-1,2,4-triazole
• AKOS000586147
• 129544-88-3
• 3-(benzylthio)-5-((4'-chlorophenoxy)methyl)-4-phenyl-4h-1,2,4-triazole
• [5-(BENZYLSULFANYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]METHYL (4-CHLOROPHENYL) ETHER
• Z24167740
• 3-benzylsulfanyl-5-[(4-chlorophenoxy)methyl]-4-phenyl-1,2,4-triazole
• AK-968/12713119

• Inchi： 1S/C22H18ClN3OS/c23-18-11-13-20(14-12-18)27-15-21-24-25-22(26(21)19-9-5-2-6-10-19)28-16-17-7-3-1-4-8-17/h1-14H,15-16H2
• InChI Key： NCRRLTKBJSBCAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NN=C(N1C1C=CC=CC=1)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 407.0859111Da
• Monoisotopic Mass: 407.0859111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 65.2Ų